Cas no 1855891-01-8 (Methyl 3-(3-bromo-1H-1,2,4-triazol-1-yl)propanoate)

• Product Name: Methyl 3-(3-bromo-1H-1,2,4-triazol-1-yl)propanoate
• CAS No: 1855891-01-8
• MF: C₆H₈BrN₃O₂
• MW: 234.050620079041
• CID: 5058602
• PubChem ID: 119056333
• Update Time: 2023-08-25

Methyl 3-(3-bromo-1H-1,2,4-triazol-1-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(3-bromo-1H-1,2,4-triazol-1-yl)propanoate
• methyl 3-(3-bromo-1,2,4-triazol-1-yl)propanoate
• Methyl 3-(3-bromo-1H-1,2,4-triazol-1-yl)propanoate

• Inchi： 1S/C6H8BrN3O2/c1-12-5(11)2-3-10-4-8-6(7)9-10/h4H,2-3H2,1H3
• InChI Key： VNOALJVQMMAUOV-UHFFFAOYSA-N
• SMILES： BrC1N=CN(CCC(=O)OC)N=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 167
• XLogP3: 0.8
• Topological Polar Surface Area: 57